2-Nitrophenyl-beta-D-galactopyranoside
Overview
Description
2-Nitrophenyl-beta-D-galactopyranoside, also known as ONPG, is a colorimetric and spectrophotometric substrate for β-galactosidase . It is used in colorimetric and EIA applications . It is a counterpart of the widely employed pNPP/alkaline phosphatase substrate .
Synthesis Analysis
The synthesis of this compound involves a Koenigs-Knorr glycosylation reaction . Another method involves sequential tritylation, benzoylation, and detritylation of p-nitrophenyl beta-D-galactopyranoside .Molecular Structure Analysis
The molecular formula of this compound is C12H15NO8 . The IUPAC name is 2-(hydroxymethyl)-6-(2-nitrophenoxy)oxane-3,4,5-triol .Chemical Reactions Analysis
This compound is a substrate for β-galactosidase . Upon hydrolysis, it releases galactose along with a chromogenic yellow compound .Physical And Chemical Properties Analysis
This compound is a white to pale cream to pale yellow powder . It is soluble in water . The optical rotation is -68.5 ± 3.0? (C=1 in water) .Scientific Research Applications
Use in PET Imaging Studies : Celen et al. (2008) synthesized derivatives of 2-Nitrophenyl-beta-D-galactopyranoside for potential use in in vivo visualization of LacZ gene expression using positron emission tomography (PET). These derivatives were found to be good substrates for beta-galactosidase, but further modifications were suggested to improve their suitability as imaging probes (Celen et al., 2008).
Chromogenic Substrate for β-Galactosidase : Hwang and Scott (1993) developed 2-chloro-4-nitrophenyl β-D-galactopyranoside, a chromogenic substrate for β-galactosidase, offering enhanced sensitivity compared to this compound in enzyme immunoassays (Hwang & Scott, 1993).
Labeling of Lac Carrier Protein in Escherichia coli : Kaczorowski et al. (1980) used a derivative of this compound as a photoaffinity reagent to inactivate the beta-galactoside transport system in E. coli, demonstrating its potential in specific protein labeling (Kaczorowski et al., 1980).
Fluorescent Substrate for β-Galactosidase Assays : Gong et al. (2009) developed a β-galactosidase activity assay using a far-red-shifted fluorescent substrate, which showed higher signal-to-background ratio compared to traditional substrates like this compound (Gong et al., 2009).
Lignocellulose Degradation Study : Brumer et al. (1999) studied the main alpha-galactosidase from Phanerochaete chrysosporium, revealing insights into lignocellulose degradation. They measured the kinetics of hydrolysis of various substrates including derivatives of this compound (Brumer et al., 1999).
Differential Hydrolysis by β-D-Galactosidase : Kim et al. (1997) investigated the hydrolysis of o-nitrophenyl galactopyranoside and lactose by β-D-galactosidase from Kluyveromyces lactis, revealing differences in enzyme activity under varying conditions (Kim et al., 1997).
Mechanism of Action
Target of Action
The primary target of ONPG is the enzyme β-galactosidase . This enzyme plays a crucial role in the breakdown of lactose into glucose and galactose .
Mode of Action
ONPG acts as a chromogenic substrate for β-galactosidase . When β-galactosidase is present, it hydrolyzes the ONPG molecule . This hydrolysis results in the release of galactose and a yellow chromogenic compound, ortho-nitrophenol .
Biochemical Pathways
ONPG is involved in the lactose metabolism pathway The hydrolysis of ONPG by β-galactosidase mimics the natural reaction of lactose breakdown, resulting in the release of galactose and ortho-nitrophenol .
Pharmacokinetics
It is known that onpg is soluble in water , which could influence its absorption and distribution.
Result of Action
The hydrolysis of ONPG by β-galactosidase results in the release of galactose and a yellow chromogenic compound, ortho-nitrophenol . The yellow color of ortho-nitrophenol allows for easy detection and measurement of β-galactosidase activity .
Action Environment
ONPG is chemically stable under standard ambient conditions (room temperature) . It is recommended to store ONPG in a cool place, with the container tightly closed in a dry and well-ventilated place . The recommended storage temperature is 20°C . It is incompatible with strong oxidizing agents .
Safety and Hazards
2-Nitrophenyl-beta-D-galactopyranoside may cause respiratory irritation if inhaled . It may be harmful if absorbed through the skin and may cause skin irritation . It may cause eye irritation and may be harmful if swallowed . It is recommended to handle it in accordance with good industrial hygiene and safety practice .
properties
IUPAC Name |
(2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(2-nitrophenoxy)oxane-3,4,5-triol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO8/c14-5-8-9(15)10(16)11(17)12(21-8)20-7-4-2-1-3-6(7)13(18)19/h1-4,8-12,14-17H,5H2/t8-,9+,10+,11-,12-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUWPCJHYPSUOFW-YBXAARCKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)[N+](=O)[O-])OC2C(C(C(C(O2)CO)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)[N+](=O)[O-])O[C@H]2[C@@H]([C@H]([C@H]([C@H](O2)CO)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10861907 |
Source
|
| Record name | 2-Nitrophenyl-beta-D-galactopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10861907 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Beige solid; [Sigma-Aldrich MSDS] |
Source
|
| Record name | 2-Nitrophenyl-beta-D-galactopyranoside | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/11486 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Solubility |
>45.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID26731487 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
369-07-3, 28347-45-7, 30677-14-6 |
Source
|
| Record name | o-Nitrophenyl β-D-galactopyranoside | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=369-07-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | o-Nitrophenyl beta-D-galactopyranoside | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000369073 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Nitrophenylgalactosides | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0028347457 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Nitrophenyl beta-D-galactoside | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0030677146 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Nitrophenyl-beta-D-galactopyranoside | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10861907 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-nitrophenyl-beta-D-galactopyranoside | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.106 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-nitrophenyl β-D-galactoside | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.045.700 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | O-NITROPHENYL .BETA.-D-GALACTOPYRANOSIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8RFX6AT9WP | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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